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Compound of Interest

Compound Name: Azido-PEG6-THP

Cat. No.: B11937955

For Researchers, Scientists, and Drug Development Professionals

Introduction

Azido-PEG6-THP is a heterobifunctional linker that enables the covalent attachment of a
polyethylene glycol (PEG) spacer to a protein of interest. This process, known as PEGylation,
can significantly enhance the therapeutic properties of proteins by improving their solubility,
stability, and pharmacokinetic profiles. The Azido-PEG6-THP linker contains two key functional
groups: an azide (N3) group for bioorthogonal “click chemistry” ligation and a tetrahydropyranyl
(THP) protected hydroxyl group. The THP group provides a stable protecting group for the
hydroxyl functionality, which can be deprotected under acidic conditions to reveal a reactive
hydroxy! group for further modification if required.

The azide group serves as a versatile handle for conjugation to alkyne-modified molecules via
either the copper(l)-catalyzed azide-alkyne cycloaddition (CuAAC) or the strain-promoted
azide-alkyne cycloaddition (SPAAC). These click chemistry reactions are highly specific and
efficient, proceeding under mild, aqueous conditions, making them ideal for bioconjugation to
sensitive protein molecules. This document provides detailed protocols for the use of Azido-
PEG6-THP in protein bioconjugation, including reaction conditions, purification methods, and
characterization techniques.

Properties and Handling of Azido-PEG6-THP

Proper handling and storage of Azido-PEG6-THP are crucial for successful bioconjugation.
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Property

Value

Reference

Molecular Weight

391.46 g/mol

N/A

Solubility

Soluble in water, aqueous
buffers, DMSO, DMF, and
chlorinated solvents. Less
soluble in alcohols and

toluene. Insoluble in ether.

[1]

Storage

Store at -20°C for long-term
storage. Stock solutions
should be prepared fresh, but
can be stored at -20°C for
short periods. Avoid repeated

freeze-thaw cycles.

[2]

Stability

Stable under recommended
storage conditions.
Incompatible with strong
acids/alkalis and strong

oxidizing/reducing agents.

[2]

Safety

Avoid inhalation, and contact
with eyes and skin. Use in a
well-ventilated area. While not
classified as hazardous,
standard laboratory safety
precautions should be

followed.

[2]

Experimental Workflows

The overall workflow for protein bioconjugation using Azido-PEG6-THP typically involves the

introduction of an alkyne group onto the target protein, followed by the click chemistry reaction

with the azide-functionalized PEG linker.

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://creativepegworks.com/product/azide-peg-azide-mw-3-4k
https://file.medchemexpress.com/batch_PDF/HY-140663/Azide-PEG-amine-MW-5000-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-140663/Azide-PEG-amine-MW-5000-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-140663/Azide-PEG-amine-MW-5000-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b11937955?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11937955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

4 )

Protein Modification

Introduction of Alkyne Group

C’-\Ikyne-Modified Proteir)

- J

Azido-PEG6-THP
(CUAAC or SPAAC)

Click Cheg‘nistry Conjugation

(PEGylated Proteir)

Purification
SEC, IEX, HIC)

Purification & Analysis

y

(Purified PEGylated Proteir)

THP Deprotection
(Acidic Conditions

Optional %protection

((SDSC— Eigge;;lzaaglsogpec) PEGylated Protein with Free HydroxyD

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11937955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

4 N N

Reactant Preparation

Alkyne-Protein Azido-PEG6-THP

-

Catalyst Addition

@ THPTA

Reaction Mixture)

Inert Gas

(N

+ Sodium Ascorbate

Initiate Reaction

-4h, RT

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11937955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing
Azide-Modified Protein Strained Alkyne

2-12h, RT or 4°C

(Purification/Analysis)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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